3-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H16ClN3O3S/c19-15-7-4-8-16(13-15)26(24,25)20-11-12-22-18(23)10-9-17(21-22)14-5-2-1-3-6-14/h1-10,13,20H,11-12H2
• InChI Key: NKXSQSCDSCQYEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

3-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of sulfonamide-based drugs and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Anticancer Activity

A significant area of research for compounds related to 3-Chloro-N-(2-(6-Oxo-3-Phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide is in their potential anticancer properties. Studies have demonstrated that similar benzenesulfonamide derivatives exhibit cytotoxic activity against various human cancer cell lines, such as HCT-116, HeLa, and MCF-7, indicating their potential as anticancer agents. These compounds, particularly those with certain moieties, have shown to induce apoptotic-like changes in cancer cell lines and increase the number of apoptotic cells, a key mechanism in cancer treatment (Żołnowska et al., 2016).

Antimicrobial Activity

Another important application is in the field of antimicrobial activity. Derivatives of benzenesulfonamide, including those structurally similar to 3-Chloro-N-(2-(6-Oxo-3-Phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, have been synthesized and evaluated for their effectiveness against various bacterial and fungal strains. The antimicrobial properties of these compounds make them a subject of interest in developing new drugs for treating bacterial infections (Sarvaiya et al., 2019).

Antiviral Activity

Research has also been conducted on the antiviral potential of related benzenesulfonamide derivatives. Studies have identified compounds within this group that demonstrate encouraging anti-HIV activity. This opens up possibilities for their use in developing treatments against HIV and potentially other viral infections (Pomarnacka & Kozlarska-Kedra, 2003).

Herbicide Selectivity

A fascinating application of related benzenesulfonamide compounds is in agriculture, specifically as selective herbicides. Research in this domain has focused on understanding the biological basis of selectivity of certain benzenesulfonamide derivatives, such as chlorsulfuron, in cereal crops. These studies have helped in developing more effective and crop-friendly herbicidal solutions (Sweetser et al., 1982).